Cas no 2168693-00-1 (3-(but-3-en-2-yl)-5-(2-hydroxyethyl)-2-sulfanylideneimidazolidin-4-one)

• Product Name: 3-(but-3-en-2-yl)-5-(2-hydroxyethyl)-2-sulfanylideneimidazolidin-4-one
• CAS No: 2168693-00-1
• MF: C₉H₁₄N₂O₂S
• MW: 214.284660816193
• CID: 6424826
• PubChem ID: 165507473
• Update Time: 2025-06-11

3-(but-3-en-2-yl)-5-(2-hydroxyethyl)-2-sulfanylideneimidazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(but-3-en-2-yl)-5-(2-hydroxyethyl)-2-sulfanylideneimidazolidin-4-one
• EN300-1274533
• 2168693-00-1

• Inchi： 1S/C9H14N2O2S/c1-3-6(2)11-8(13)7(4-5-12)10-9(11)14/h3,6-7,12H,1,4-5H2,2H3,(H,10,14)
• InChI Key： SMMNYGSJNVXUJL-UHFFFAOYSA-N
• SMILES： S=C1NC(CCO)C(N1C(C=C)C)=O

Computed Properties

• Exact Mass: 214.07759887g/mol
• Monoisotopic Mass: 214.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 84.7Ų

Additional information on 3-(but-3-en-2-yl)-5-(2-hydroxyethyl)-2-sulfanylideneimidazolidin-4-one

Introduction to 3-(but-3-en-2-yl)-5-(2-hydroxyethyl)-2-sulfanylideneimidazolidin-4-one (CAS No. 2168693-00-1)

3-(but-3-en-2-yl)-5-(2-hydroxyethyl)-2-sulfanylideneimidazolidin-4-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2168693-00-1, belongs to a class of heterocyclic derivatives characterized by a unique imidazolidinone core appended with functional groups that enhance its reactivity and potential biological activity. The presence of both sulfanyl and hydroxyethyl substituents in its molecular framework suggests a multifaceted role in chemical transformations, particularly in the development of novel therapeutic agents.

The compound's structure is notable for its dual functionality, which positions it as a versatile intermediate in synthetic chemistry. The but-3-en-2-yl side chain, an allyl group, introduces unsaturation and potential sites for further chemical modification, such as cross-coupling reactions or Michael additions. Meanwhile, the hydroxyethyl moiety at the 5-position adds hydrophilicity, making the molecule more soluble in polar solvents and potentially facilitating interactions with biological targets. These features collectively contribute to its utility in drug discovery and material science applications.

In recent years, there has been growing interest in imidazolidinone derivatives due to their broad spectrum of biological activities. Studies have demonstrated that such compounds exhibit properties ranging from antimicrobial to anti-inflammatory effects, depending on their structural modifications. The sulfanyl group, in particular, has been shown to enhance binding affinity to certain protein targets, making it a valuable pharmacophore in medicinal chemistry. Furthermore, the hydroxyethyl group can serve as a linker for further derivatization, allowing chemists to fine-tune the pharmacokinetic and pharmacodynamic profiles of potential drug candidates.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 3-(but-3-en-2-yl)-5-(2-hydroxyethyl)-2-sulfanylideneimidazolidin-4-one for their biological potential. Molecular docking studies have identified this molecule as a promising candidate for inhibiting enzymes involved in inflammatory pathways. For instance, preliminary simulations suggest that it may interact with cyclooxygenase (COX) enzymes, which are key targets for nonsteroidal anti-inflammatory drugs (NSAIDs). This aligns with the broader effort to develop safer and more effective alternatives to existing therapeutics.

The synthesis of this compound presents an interesting challenge due to its complex architecture. Traditional synthetic routes often involve multi-step sequences that require careful control of reaction conditions to avoid side products. However, recent innovations in catalytic methods have streamlined the process considerably. Transition metal-catalyzed reactions, such as palladium-mediated cross-coupling or copper-catalyzed oxidation, have been employed to construct key functional groups with high efficiency. These advances not only reduce production costs but also minimize environmental impact by reducing waste generation.

Beyond pharmaceutical applications, 3-(but-3-en-2-yl)-5-(2-hydroxyethyl)-2-sulfanylideneimidazolidin-4-one holds promise in material science. Its ability to undergo polymerization or form coordination complexes with metals makes it a candidate for developing novel polymers or catalysts. For example, researchers have explored its use in creating metal-organic frameworks (MOFs) where its sulfanyl and hydroxyethyl groups act as ligands for metal ions. Such materials are being investigated for their potential use in gas storage, separation technologies, and even as sensors for environmental pollutants.

The compound's solubility profile also makes it suitable for topical formulations and dermal applications. In cosmetics and personal care products, derivatives of imidazolidinone are valued for their ability to stabilize formulations while maintaining skin-friendly properties. The presence of both polar (hydroxyethyl) and non-polar (but-3-en-2-yl) regions ensures good compatibility with various solvent systems, enhancing its applicability across different product types.

Ethical considerations are paramount when developing new chemical entities like 3-(but-3-en-2-yl)-5-(2-hydroxyethyl)-2-sulfanylideneimidazolidin-4-one. Rigorous toxicological studies are essential to assess potential risks before moving into clinical trials or commercialization. Collaborative efforts between synthetic chemists and toxicologists ensure that safety protocols are followed at every stage of development. This interdisciplinary approach not only mitigates risks but also fosters innovation by integrating knowledge from multiple scientific domains.

The future direction of research on this compound is likely to focus on optimizing its bioactivity through structural modifications. By systematically altering substituents such as the allyl group or hydroxyethyl chain length, researchers can explore how these changes influence biological responses. Additionally, exploring new synthetic pathways may further enhance scalability while maintaining purity standards required for pharmaceutical use.

In conclusion,3-(but-3-en-2-yl)-5-(2-hydroxyethyl)-2-sulfanylideneimidazolidin-4-one represents a fascinating compound with diverse applications spanning medicine and materials science. Its unique structural features offer opportunities for innovation across multiple fields while adhering to stringent safety standards set forth by regulatory agencies worldwide.